Cas no 1691637-61-2 (Fmoc-alpha-methyl-d-4-bromophenylalanine)

• Product Name: Fmoc-alpha-methyl-d-4-bromophenylalanine
• CAS No: 1691637-61-2
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• CID: 5760085
• PubChem ID: 105545581
• Update Time: 2025-06-14

Fmoc-alpha-methyl-d-4-bromophenylalanine Chemical and Physical Properties

Names and Identifiers

• EN300-658286
• 1691637-61-2
• Fmoc-alpha-methyl-d-4-bromophenylalanine
• Fmoc-alpha-methyl-l-4-bromophenylalanine
• 3-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid
• N-Fmoc-4-bromo-a-methyl-DL-phenylalanine

• Inchi： 1S/C25H22BrNO4/c1-25(23(28)29,14-16-10-12-17(26)13-11-16)27-24(30)31-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,27,30)(H,28,29)
• InChI Key： PSVZPFIZDGCWIL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C(=O)O)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07322g/mol
• Monoisotopic Mass: 479.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 75.6Ų

Additional information on Fmoc-alpha-methyl-d-4-bromophenylalanine

Recent Advances in the Application of Fmoc-alpha-methyl-d-4-bromophenylalanine (CAS: 1691637-61-2) in Chemical Biology and Pharmaceutical Research

Fmoc-alpha-methyl-d-4-bromophenylalanine (CAS: 1691637-61-2) is a non-natural amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, featuring an Fmoc-protected alpha-methyl group and a bromine substituent on the phenyl ring, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have explored its applications in the development of peptide-based therapeutics, protein engineering, and as a tool for probing biological systems.

One of the key advantages of Fmoc-alpha-methyl-d-4-bromophenylalanine lies in its ability to introduce steric hindrance and enhance the stability of peptide structures. The alpha-methyl group restricts conformational flexibility, which can improve resistance to enzymatic degradation, a critical factor in the design of peptide drugs. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, enabling the incorporation of diverse pharmacophores or fluorescent labels for imaging purposes.

Recent research has demonstrated the utility of this compound in the synthesis of constrained peptides that mimic natural protein epitopes. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized Fmoc-alpha-methyl-d-4-bromophenylalanine to develop a series of peptidomimetics targeting protein-protein interactions involved in cancer signaling pathways. The bromophenyl moiety was leveraged for late-stage diversification, yielding compounds with improved binding affinity and selectivity.

In the field of materials science, this amino acid derivative has been employed in the design of self-assembling peptide hydrogels. The hydrophobic nature of the bromophenyl group contributes to the formation of stable beta-sheet structures, while the Fmoc protection allows for controlled deprotection during solid-phase peptide synthesis. These hydrogels have shown promise as scaffolds for tissue engineering and controlled drug delivery systems.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Fmoc-alpha-methyl-d-4-bromophenylalanine to improve yield and purity. A 2022 publication in Organic Process Research & Development described an improved asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in stereochemical control. This development has significant implications for the scalable production of this valuable building block.

Looking forward, researchers are exploring novel applications of Fmoc-alpha-methyl-d-4-bromophenylalanine in targeted drug delivery systems. The bromine atom's ability to participate in bioorthogonal chemistry makes it particularly attractive for the development of antibody-drug conjugates (ADCs) and other targeted therapies. Ongoing studies are investigating its incorporation into cyclic peptides that can selectively bind to disease-relevant biomarkers while maintaining favorable pharmacokinetic properties.

In conclusion, Fmoc-alpha-methyl-d-4-bromophenylalanine (CAS: 1691637-61-2) continues to emerge as a powerful tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to biomaterials development. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and research tools.